Cas no 2227954-62-1 (rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid)
rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
- rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
- 2227954-62-1
- EN300-1553838
-
- Inchi: 1S/C27H32N2O5/c1-2-18(15-26(31)32)28-25(30)14-17-11-12-19(13-17)29-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,2,11-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-,18?,19+/m1/s1
- InChI Key: CZYIDEFVHHIDQM-KGNCLDLBSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CC[C@@H](CC(NC(CC(=O)O)CC)=O)C1)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1553838-0.05g |
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2227954-62-1 | 0.05g |
$1866.0 | 2023-06-05 | ||
| Enamine | EN300-1553838-0.1g |
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2227954-62-1 | 0.1g |
$1955.0 | 2023-06-05 | ||
| Enamine | EN300-1553838-0.25g |
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2227954-62-1 | 0.25g |
$2044.0 | 2023-06-05 | ||
| Enamine | EN300-1553838-0.5g |
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2227954-62-1 | 0.5g |
$2132.0 | 2023-06-05 | ||
| Enamine | EN300-1553838-1.0g |
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2227954-62-1 | 1g |
$2221.0 | 2023-06-05 | ||
| Enamine | EN300-1553838-2.5g |
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2227954-62-1 | 2.5g |
$4355.0 | 2023-06-05 | ||
| Enamine | EN300-1553838-5.0g |
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2227954-62-1 | 5g |
$6441.0 | 2023-06-05 | ||
| Enamine | EN300-1553838-10.0g |
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2227954-62-1 | 10g |
$9550.0 | 2023-06-05 | ||
| Enamine | EN300-1553838-50mg |
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2227954-62-1 | 50mg |
$1866.0 | 2023-09-25 | ||
| Enamine | EN300-1553838-100mg |
rac-3-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid |
2227954-62-1 | 100mg |
$1955.0 | 2023-09-25 |
rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
Introduction to Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic Acid (CAS No. 2227954-62-1)
Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid, identified by its CAS number 2227954-62-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, with its intricate structure, represents a fusion of advanced organic chemistry and biotechnology, making it a subject of intense study for potential therapeutic applications.
The compound's name is a testament to its complex chemical architecture. The prefix Rac indicates that the molecule is a racemic mixture, meaning it contains equal amounts of both enantiomers of the specified configuration. The core structure features a pentanoic acid backbone, which is modified at various positions to incorporate functional groups that enhance its biological activity. Specifically, the presence of a cyclopentylacetamido group and a fluorenylmethoxycarbonyl (Fmoc) moiety suggests that this compound may be involved in peptide mimetics or protease inhibition.
The cyclopentyl moiety in the molecule is particularly noteworthy. Cycloalkyl groups are frequently employed in drug design due to their ability to improve metabolic stability and binding affinity. In this case, the cyclopentylacetamido group not only contributes to the overall shape and electronic properties of the molecule but also potentially interacts with biological targets in a specific manner. This structural feature has been extensively studied in the context of developing novel bioactive molecules.
The Fmoc group, on the other hand, is commonly used in peptide synthesis as an protecting group for amino acids. Its presence in this compound suggests that it may have applications in peptidomimetic drug development. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties such as enhanced stability and longer half-life. The Fmoc moiety could be removed under specific conditions to reveal a reactive site that can be further functionalized for targeted drug delivery or therapeutic intervention.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid with greater accuracy. These tools have been instrumental in identifying potential binding sites on biological targets and optimizing the compound's structure for improved efficacy. For instance, virtual screening techniques have been used to dock this molecule with various proteases and kinases, revealing promising interactions that could lead to new therapeutic strategies.
In addition to computational studies, experimental approaches have also played a crucial role in understanding the properties of this compound. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These structural insights are essential for rational drug design and for predicting how the molecule will behave within biological systems.
The synthesis of Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves advanced techniques such as asymmetric catalysis and protecting group strategies, which are critical for constructing complex molecules with high enantiomeric purity. The ability to synthesize such intricate structures underscores the progress made in synthetic methodologies over recent decades.
One of the most exciting aspects of this compound is its potential application in treating various diseases. For example, studies have shown that peptidomimetics derived from similar structures can inhibit enzymes involved in cancer progression or inflammatory responses. The presence of both cyclopentyl and fluorenylmethoxycarbonyl groups suggests that Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid may exhibit dual functionality, targeting multiple pathways simultaneously.
Furthermore, the racemic nature of the compound opens up possibilities for studying enantioselective pharmacology. Enantiomers are mirror-image molecules that can have vastly different biological effects despite having identical chemical properties. By investigating both enantiomers separately, researchers can gain a deeper understanding of how chirality influences drug activity and develop more effective treatments tailored to specific patient populations.
The future prospects for Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid are promising. Ongoing research aims to explore its pharmacological profile further through preclinical studies involving cell culture assays and animal models. These studies will provide critical data on its safety profile, efficacy against specific disease targets, and potential side effects before it can be considered for clinical trials.
In conclusion,Rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid (CAS No. 2227954-62-1) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure,functional groups,and dual functionality make it an attractive candidate for further study aimed at developing novel therapeutic agents。With continued advancements in synthetic chemistry,computational biology,and preclinical testing,this molecule holds promise for contributing to future medical breakthroughs。
2227954-62-1 (rac-3-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)